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Compound of Interest

Compound Name: Pentanetriol

Cat. No.: B14693764

Essential Safety and Handling Guide for
Pentanetriol

This guide provides immediate and essential safety protocols, operational plans, and disposal
procedures for handling Pentanetriol in a laboratory setting. It is intended for researchers,
scientists, and drug development professionals to ensure a safe working environment and
minimize risks associated with the handling of this chemical.

Personal Protective Equipment (PPE)

When handling Pentanetriol, the use of appropriate personal protective equipment is
mandatory to prevent chemical exposure and ensure personal safety.
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PPE Category

Specific Recommendations

Eye/Face Protection

Wear tightly fitting safety goggles with side-
shields conforming to EN 166 (EU) or NIOSH
(US).[1]

Skin Protection

Wear chemical-impermeable gloves and
protective clothing to prevent skin contact.[1][2]
Handle with gloves that have been inspected

prior to use.[1]

Respiratory Protection

Work in a well-ventilated area. If exposure limits
are exceeded or irritation is experienced, use a

full-face respirator.[1]

Body Protection

Wear a lab coat or fire/flame resistant and

impervious clothing.[1]

Quantitative Data for Pentanetriol Isomers

The following table summarizes key quantitative data for different isomers of Pentanetriol.

Property

1,5-Pentanediol (related

1,2,5-Pentanetriol

compound)

Molecular Formula

C5H1203[3][4]

C5H1202[5]

Molecular Weight 120.15 g/mol [4] 104.15 g/mol [5]
Boiling Point 195°C / 2.0kPa[3] 242°C @ 760 mmHg([5]
Melting Point Not available -18°C[5]

Flash Point Not available 135°C[5]

Relative Density 1.14[3] 0.994[5]

Autoignition Temperature Not available 335°CJ[5]

Operational Plan: Handling, Storage, and Disposal
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This section provides a step-by-step guide for the safe handling, storage, and disposal of
Pentanetriol.

Pre-Operational Protocol

» Review Safety Data Sheet (SDS): Before handling, thoroughly review the SDS for the
specific Pentanetriol isomer being used.[6]

o Ensure Proper Ventilation: Confirm that the work area, preferably a fume hood, is well-
ventilated.[1][2]

o Assemble PPE: Put on all required personal protective equipment as detailed in the PPE
section.

o Locate Emergency Equipment: Ensure easy access to an eyewash station and a safety
shower.

Safe Handling Protocol

o General Handling: Avoid contact with skin and eyes.[1][2] Also, avoid the formation and
breathing of mist, gas, or vapors.[1][2]

e Preventing Ignition: Use non-sparking tools and take measures to prevent fire caused by
electrostatic discharge.[1][2] Keep away from all sources of ignition.[1][2]

o Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in the
handling area.

Storage Protocol

o Container: Store in a tightly closed container.[1][2]
o Location: Keep in a dry, cool, and well-ventilated place.[1][2]

o Incompatibilities: Store away from incompatible materials such as oxidizing agents.[3]

Spill and Disposal Protocol
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» Spill Containment: In case of a spill, prevent further leakage if it is safe to do so.[1][2]
Evacuate personnel to a safe area and keep people away from and upwind of the spill.[1][2]

o Spill Cleanup: Collect the spillage using spark-proof tools and explosion-proof equipment
and place it in a suitable, closed container for disposal.[1][2]

» Waste Disposal: Dispose of the waste at a licensed chemical destruction plant.[1] Do not
allow the chemical to enter drains or sewer systems.[1][2]

» Contaminated Packaging: Contaminated containers should be triple-rinsed (or equivalent)
and can be offered for recycling or reconditioning.[1] Alternatively, they can be punctured to
render them unusable and then disposed of in a sanitary landfill.[1]

Workflow for Handling and Disposal of Pentanetriol
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Caption: Workflow for the safe handling and disposal of Pentanetriol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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